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Compound of Interest

Compound Name: Dehydrogriseofulvin

Cat. No.: B194194 Get Quote

For researchers, scientists, and professionals in drug development, this document serves as an

in-depth technical guide on dehydrogriseofulvin. It covers its chemical properties,

biosynthesis, and analytical methodologies.

Dehydrogriseofulvin is a significant natural product, primarily recognized as the immediate

biosynthetic precursor to the well-known antifungal agent, griseofulvin.[1] This compound is a

polyketide produced by various species of the Penicillium fungus.[2] Its chemical structure and

properties are of considerable interest to those involved in natural product synthesis, antifungal

drug discovery, and the study of biosynthetic pathways.

Core Chemical and Physical Data
Dehydrogriseofulvin is a pale brown solid.[3] Key quantitative data for this compound are

summarized in the table below, providing a clear reference for its fundamental properties.
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Property Value Source(s)

CAS Number 3573-90-8 [3][4][5][6]

Molecular Formula C₁₇H₁₅ClO₆ [4]

Molecular Weight 350.75 g/mol [4][6]

Exact Mass 350.0557 Da [4][5]

Appearance Pale Brown Solid [3]

Solubility
Soluble in DMSO, slightly

soluble in acetone.
[2][4]

The Biosynthetic Pathway of Griseofulvin from
Dehydrogriseofulvin
Dehydrogriseofulvin is the penultimate compound in the biosynthetic pathway of griseofulvin.

The final step in this pathway is a stereoselective reduction of an olefinic bond in

dehydrogriseofulvin to yield griseofulvin. This crucial conversion is catalyzed by an NADPH-

dependent enoyl reductase, an enzyme encoded by the gsfE gene within the griseofulvin

biosynthetic gene cluster.[7]

The enzymatic conversion of dehydrogriseofulvin to griseofulvin can be visualized as a key

step in the overall biosynthetic assembly line.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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